Cas no 850464-14-1 (Benzonitrile, 4-[[2-(1H-imidazol-1-yl)-2-oxoethyl]amino]-)

• Product Name: Benzonitrile, 4-[[2-(1H-imidazol-1-yl)-2-oxoethyl]amino]-
• CAS No: 850464-14-1
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5687520
• Update Time: 2023-09-25

Benzonitrile, 4-[[2-(1H-imidazol-1-yl)-2-oxoethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[2-(1H-imidazol-1-yl)-2-oxoethyl]amino]-

• Inchi： 1S/C12H10N4O/c13-7-10-1-3-11(4-2-10)15-8-12(17)16-6-5-14-9-16/h1-6,9,15H,8H2
• InChI Key： WBAHJRHRIPHILC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NCC(N2C=NC=C2)=O)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 494.8±55.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)